Cas no 2229002-66-6 (methyl 4-(3-methylazetidin-3-yl)oxybenzoate)

• Product Name: methyl 4-(3-methylazetidin-3-yl)oxybenzoate
• CAS No: 2229002-66-6
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5849472
• PubChem ID: 165971336
• Update Time: 2025-11-06

methyl 4-(3-methylazetidin-3-yl)oxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-methylazetidin-3-yl)oxybenzoate
• 2229002-66-6
• EN300-1820095
• methyl 4-[(3-methylazetidin-3-yl)oxy]benzoate

• Inchi： 1S/C12H15NO3/c1-12(7-13-8-12)16-10-5-3-9(4-6-10)11(14)15-2/h3-6,13H,7-8H2,1-2H3
• InChI Key： UGSHAMRDPJPUDU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC)=CC=1)C1(C)CNC1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 4-(3-methylazetidin-3-yl)oxybenzoate

Comprehensive Overview of Methyl 4-(3-methylazetidin-3-yl)oxybenzoate (CAS No. 2229002-66-6)

Methyl 4-(3-methylazetidin-3-yl)oxybenzoate (CAS No. 2229002-66-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a 3-methylazetidine moiety linked to a benzoate group, exhibits unique physicochemical properties that make it a valuable intermediate in synthetic chemistry. The compound's molecular structure combines a methyl ester functional group with an azetidine ring, offering versatility in drug design and material science applications.

In recent years, the demand for heterocyclic compounds like methyl 4-(3-methylazetidin-3-yl)oxybenzoate has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a bioactive scaffold, especially in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. The compound's azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity, which can enhance binding affinity and metabolic stability in drug candidates.

The synthesis of CAS No. 2229002-66-6 typically involves multi-step organic reactions, including esterification and ether formation. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been explored to improve yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring compliance with industry standards for pharmaceutical intermediates.

From an industrial perspective, methyl 4-(3-methylazetidin-3-yl)oxybenzoate aligns with the growing trend of green chemistry. Efforts to optimize its production using sustainable solvents and catalytic processes reflect the broader shift toward environmentally friendly manufacturing. This compound is also being studied for its potential in crop protection formulations, where its structural features could contribute to pest resistance mechanisms.

In the context of drug discovery, CAS No. 2229002-66-6 has been investigated for its structure-activity relationships (SAR). Its lipophilicity and hydrogen-bonding capacity make it a promising candidate for modulating biological pathways. Recent publications highlight its utility in designing central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier (BBB).

For researchers sourcing methyl 4-(3-methylazetidin-3-yl)oxybenzoate, quality parameters such as ≥98% purity and low heavy metal content are essential. Suppliers often provide custom synthesis services to meet specific project requirements, emphasizing GMP compliance for preclinical studies. Storage recommendations typically include cool, dry conditions to prevent degradation.

The future outlook for CAS No. 2229002-66-6 is closely tied to advancements in precision medicine and combinatorial chemistry. As AI-driven molecular modeling accelerates compound screening, derivatives of this scaffold may unlock new therapeutic avenues. Its compatibility with high-throughput screening (HTS) platforms further underscores its relevance in modern drug development pipelines.